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Compound of Interest

Compound Name: (+)-Biotin-PEG2-Hydrazide

Cat. No.: B3028608 Get Quote

(+)-Biotin-PEG2-Hydrazide is a specialized chemical tool used to attach a biotin label to other

molecules. This process, known as biotinylation, is fundamental in a vast array of life science

applications. The reagent consists of three key components:

Biotin Moiety: A vitamin that exhibits an exceptionally strong and specific binding affinity for

avidin and streptavidin proteins. This interaction is the cornerstone of many detection and

purification systems.

Hydrazide Group (-NH-NH2): A reactive group that specifically and efficiently forms a stable

covalent bond (a hydrazone bond) with aldehyde or ketone groups.

PEG2 Spacer Arm: A short, hydrophilic polyethylene glycol (PEG) linker. This spacer

enhances the water solubility of the reagent and the resulting biotinylated molecule. It also

reduces steric hindrance, ensuring that the biotin tag remains accessible for binding to

streptavidin or avidin.[1][2]

These features make (+)-Biotin-PEG2-Hydrazide particularly well-suited for labeling oxidized

glycoproteins, antibodies, and other biomolecules containing or modified to contain aldehyde

functionalities.[1][2]

Quantitative Data Summary
The key quantitative properties of (+)-Biotin-PEG2-Hydrazide are summarized in the table

below for quick reference.
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Property Value References

Molecular Weight 417.52 g/mol [1][3][4][5][6]

Molecular Formula C₁₇H₃₁N₅O₅S [2][3][4][7]

CAS Number 2413847-26-2 [2][3][4][7]

Purity Typically ≥95% [1][3][5]

Appearance White to off-white solid/powder [6][8]

Storage Conditions
-20°C, protected from light and

moisture
[2][6][7]

Topological Polar Surface Area

(TPSA)
143.81 Å² [3]

logP -0.7584 [3]

Experimental Protocols and Methodologies
(+)-Biotin-PEG2-Hydrazide is primarily used in two distinct labeling strategies: the biotinylation

of glycoproteins via their carbohydrate moieties and the labeling of molecules via carboxyl

groups.

Protocol 1: Biotinylation of Glycoproteins
This is the most common application, targeting the sugar (glycan) portions of glycoproteins,

such as antibodies. The workflow involves two main stages: the oxidation of sugars to create

reactive aldehydes, followed by conjugation with the biotin hydrazide.

Materials and Reagents:

Glycoprotein to be labeled (e.g., antibody)

(+)-Biotin-PEG2-Hydrazide

Sodium meta-periodate (NaIO₄)

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)
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Oxidation Buffer: 100 mM Sodium Acetate, pH 5.5

Labeling Buffer: 100 mM Sodium Acetate, pH 5.5 (or PBS, pH 7.2-7.5)

Desalting column (e.g., Sephadex G-25) or dialysis equipment

Detailed Methodology:

Preparation of Glycoprotein: Dissolve the glycoprotein in cold Oxidation Buffer at a

concentration of 1-5 mg/mL.[7]

Oxidation of Carbohydrates:

Immediately before use, prepare a 20 mM solution of sodium meta-periodate in the

Oxidation Buffer.

Add the periodate solution to the glycoprotein solution. A typical final periodate

concentration is 10 mM.[8]

Incubate the reaction on ice (0-4°C) for 30 minutes in the dark to prevent degradation of

the periodate.[7] This step oxidizes the cis-diol groups on the sugar chains to form

aldehyde groups.

Removal of Oxidant: Immediately after incubation, remove the excess sodium periodate

using a desalting column pre-equilibrated with the desired Labeling Buffer. This buffer

exchange is critical as it also prepares the glycoprotein for the next step.

Preparation of Biotin Reagent: Prepare a stock solution of (+)-Biotin-PEG2-Hydrazide in

anhydrous DMSO or DMF at a concentration of 25-50 mM.

Biotinylation Reaction:

Add the biotin hydrazide stock solution to the purified, oxidized glycoprotein solution to

achieve a final concentration of 5-10 mM.

Incubate the reaction for 2 hours at room temperature.[7] During this time, the hydrazide

group on the biotin reagent reacts with the newly formed aldehyde groups on the

glycoprotein to form a stable hydrazone bond.
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Purification of Biotinylated Glycoprotein: Remove unreacted biotin hydrazide and other

reaction byproducts via dialysis or by using a desalting column equilibrated with a suitable

storage buffer (e.g., PBS). The purified, biotinylated glycoprotein is now ready for use in

downstream applications.

Preparation

Reaction

Purification & Final Product

1. Glycoprotein in
Oxidation Buffer

3. Oxidation
(30 min, 4°C, dark)

2. Prepare NaIO₄

Solution

4. Desalting Column
(Remove NaIO₄)

6. Conjugation Reaction
(2 hours, RT)

5. Prepare Biotin-PEG2-Hydrazide
in DMSO

7. Desalting Column
(Remove excess biotin)

Biotinylated
Glycoprotein
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Workflow for Glycoprotein Biotinylation.

Protocol 2: Biotinylation of Carboxylic Acids
This method allows for the labeling of proteins at aspartic acid, glutamic acid residues, or the

C-terminus. It can also be applied to any molecule containing a carboxyl group. The workflow

uses a carbodiimide, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), to activate

the carboxyl group, making it reactive towards the hydrazide.

Materials and Reagents:

Protein or molecule with carboxyl groups

(+)-Biotin-PEG2-Hydrazide

EDC (EDC-HCl)

Anhydrous Dimethyl sulfoxide (DMSO)

Reaction Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.7-5.5. Amine- and

carboxylate-free buffers are essential.[3]

Desalting column or dialysis equipment

Detailed Methodology:

Preparation of Molecule: Dissolve the protein or molecule to be labeled in the Reaction

Buffer at a concentration of 5-10 mg/mL.[9]

Preparation of Biotin Reagent: Prepare a 50 mM stock solution of (+)-Biotin-PEG2-
Hydrazide in anhydrous DMSO.

Addition of Biotin Reagent: Add the biotin hydrazide stock solution to the protein solution. A

large molar excess of the biotin reagent over the protein is recommended to minimize

protein-protein crosslinking.[3]

Activation with EDC:

Immediately before use, prepare a 500 mM solution of EDC in the Reaction Buffer.[3]
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Add the EDC solution to the protein/biotin hydrazide mixture to a final concentration of

approximately 5-10 mM.

Labeling Reaction: Incubate the mixture for 2 hours to overnight at room temperature with

gentle mixing.[3][9] The EDC activates the carboxyl groups, which then react with the

terminal amine of the hydrazide to form a stable amide bond.

Purification: Remove unreacted EDC and biotin hydrazide by dialysis or gel filtration to

obtain the purified, biotinylated molecule.
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Purification & Final Product

1. Carboxyl-containing
molecule in MES Buffer

2. Add Biotin-PEG2-Hydrazide

4. Add EDC & Incubate
(2h - overnight, RT)

3. Prepare fresh
EDC solution

5. Purify via Dialysis
or Gel Filtration
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Workflow for Carboxylic Acid Biotinylation.

Applications in Research and Development
The ability to specifically label biomolecules makes (+)-Biotin-PEG2-Hydrazide a valuable tool

in numerous scientific fields.

Proteomics: Used for the selective labeling and subsequent enrichment of cell surface

glycoproteins for identification and quantification by mass spectrometry.

Immunoassays: For labeling antibodies at their carbohydrate regions (Fc domain), which

often preserves the antigen-binding activity compared to labeling at amine groups (Fab

domain).[9]

Drug Delivery: Conjugation of biotin to drug delivery systems (e.g., nanoparticles, liposomes)

for targeted delivery to cells expressing biotin receptors or for use in avidin-biotin pre-

targeting strategies.

Diagnostics and Biosensors: Immobilization of biotinylated probes onto streptavidin-coated

surfaces for the development of diagnostic assays and biosensors.[1]

Cell Imaging: Labeling specific cell surface molecules for visualization via fluorescence

microscopy, often using fluorophore-conjugated streptavidin as a secondary detection

reagent.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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